Cas no 1805230-02-7 (2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805230-02-7
• MF: C₇H₃BrClF₂NO
• MW: 270.45862698555
• CID: 4810157
• Update Time: 2025-06-14

2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C7H3BrClF2NO/c8-6-4(2-13)5(9)3(1-12-6)7(10)11/h1-2,7H
• InChI Key： ARMKDUDUYMOXRN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C(=C(C=N1)C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde

Comprehensive Overview of 2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805230-02-7)

2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805230-02-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable building block for developing novel therapeutics and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives has surged due to their versatility in drug discovery and material science. Researchers are particularly interested in 2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde for its potential applications in designing small-molecule inhibitors and biologically active compounds. The presence of the difluoromethyl group enhances the compound's metabolic stability, a feature highly sought after in modern medicinal chemistry.

The synthesis of 2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde involves multi-step organic reactions, including halogenation and formylation processes. Its CAS No. 1805230-02-7 ensures precise identification in chemical databases, facilitating seamless procurement for laboratories and industrial applications. The compound's purity and stability are rigorously tested to meet the stringent requirements of high-end research.

One of the trending topics in the scientific community is the exploration of fluorinated pyridines for their unique physicochemical properties. 2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde aligns perfectly with this trend, as its difluoromethyl moiety contributes to improved lipophilicity and bioavailability. These attributes are crucial for developing next-generation pharmaceutical intermediates and agrochemicals.

From an SEO perspective, users frequently search for terms like "pyridine derivatives synthesis," "halogenated aldehydes applications," and "CAS No. 1805230-02-7 supplier." This compound's relevance to these queries underscores its importance in contemporary chemical research. Additionally, its role in cross-coupling reactions and catalysis further amplifies its appeal to synthetic chemists.

In the agrochemical sector, 2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde is investigated for its potential to enhance the efficacy of pesticides and herbicides. The integration of fluorine atoms into such compounds often leads to improved target specificity and environmental compatibility, addressing growing concerns about sustainable agriculture.

Quality control and regulatory compliance are paramount when handling 2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde. Reputable suppliers provide detailed analytical certificates and safety data sheets to ensure adherence to global standards. Researchers are advised to source this compound from certified vendors to guarantee consistency and reliability in their experiments.

Looking ahead, the applications of 2-Bromo-4-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde are expected to expand, particularly in the development of innovative therapeutics and green chemistry solutions. Its unique combination of halogen and fluorine substituents positions it as a cornerstone for future breakthroughs in chemical science.